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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483 Get Quote

The following table summarizes the key physical and mechanical properties of QF0301B
alongside other representative tungsten carbide grades. QF0301B is presented here as a high-

performance grade with 10% cobalt and a sub-micron grain size, optimized for applications

requiring high wear resistance and good edge strength. It is compared with grades that have

varying cobalt content and grain sizes to illustrate the trade-offs between hardness and

toughness.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1663483?utm_src=pdf-interest
https://www.benchchem.com/product/b1663483?utm_src=pdf-body
https://www.benchchem.com/product/b1663483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grade
Designa
tion

ISO
Code

Binder
Content
(%)

Grain
Size

Hardnes
s (HRA)

Transve
rse
Rupture
Strengt
h (TRS)
(MPa)

Density
(g/cm³)

Key
Charact
eristics
&
Applicat
ions

QF0301B

(Represe

ntative)

K20-K40 10% Co
Sub-

micron
91.5 3,800 14.51

High

wear and

edge

strength.

Stamping

dies,

draw

dies,

slitter

rings,

milling

media.

Fine

Grain

Grade

(6% Co)

K10-K20 6% Co Fine 92.2 3,000 14.83

Excellent

wear

resistanc

e, light

impact.

Seal

rings,

powder

compacti

ng tools,

blades.

Medium

Grain

Grade

(11% Co)

--- 11% Co Medium 89.7 --- 14.42 Good

balance

of wear

and

strength.

Impact

punches,
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extrusion

punches,

cold

forming

dies.

Ultrafine

Grade

(12% Co)

K10-K20 12% Co Ultrafine 92.4 4,000 14.10

Enhance

d

toughnes

s with

good

hardness

. Milling

of

stainless

steels

and high-

temperat

ure

alloys.

Coarse

Grain

Grade

(11% Co)

--- 11% Co Coarse 89.5 --- 14.00

Good

strength

and

toughnes

s, for

medium

impact.

Punches,

stamping

dies.

High

Impact

Grade

(20% Co)

--- 20% Co Medium 85.5 --- 13.57 Heavy

impact

applicatio

ns.

Heavy

coining,

crushing
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hammers

, cold

heading

and

forming.

Note: Data is compiled from various manufacturer datasheets and represents typical values.

TRS values can vary based on specific test methodologies.

Experimental Protocols
The quantitative data presented above is derived from standardized testing methodologies

designed to ensure consistency and comparability across different materials. The primary tests

for tungsten carbide grades evaluate hardness, strength, and wear resistance.

Hardness Testing
Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation. For tungsten carbide, it is most commonly measured on the Rockwell

A scale (HRA).

Test Method: ASTM B294 - Standard Test Method for Hardness Testing of Cemented

Carbides.

Procedure:

A conical diamond indenter (Brale indenter) is used.

A minor load of 10 kgf is first applied to the polished surface of the carbide sample to seat

the indenter.

A major load of 60 kgf is then applied for a specified duration.

The major load is removed, and the difference in penetration depth between the major and

minor loads is measured.
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This depth measurement is converted into a hardness number on the Rockwell A scale. A

shallower indentation results in a higher HRA value.

Transverse Rupture Strength (TRS) Testing
Transverse Rupture Strength measures the flexural strength or toughness of the material. It is

a critical parameter for applications involving mechanical stress and impact.

Test Method: ASTM B406 - Standard Test Method for Transverse Rupture Strength of

Cemented Carbides.

Procedure:

A standardized rectangular or round specimen of the carbide material is prepared.

The specimen is placed on two supports (anvils) separated by a specified distance.

A load is applied to the center of the specimen from above, causing it to bend.

The load is increased at a constant rate until the specimen fractures.

The TRS is calculated from the load at which fracture occurred, the distance between the

supports, and the dimensions of the specimen's cross-section.

Abrasive Wear Resistance Testing
Wear resistance is the ability to resist material loss due to mechanical action, such as friction or

abrasion. This is a crucial property for applications like pharmaceutical milling, where material

loss can lead to product contamination.

Test Method: ASTM G65 - Standard Test Method for Measuring Abrasion Using the Dry

Sand/Rubber Wheel Apparatus.

Procedure:

A rectangular test specimen is weighed accurately.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specimen is mounted in the test apparatus, where it is pressed against a rotating

rubber-rimmed wheel with a specified force.

A controlled flow of abrasive sand is introduced between the specimen and the wheel.

The test is run for a predetermined number of revolutions.

After the test, the specimen is cleaned and weighed again. The mass loss is a direct

measure of the abrasive wear. A lower mass loss indicates higher wear resistance.

Application-Driven Material Selection
The selection of an appropriate tungsten carbide grade is a balance between the competing

properties of hardness and toughness, dictated by the specific application's demands. The

following diagram illustrates the logical workflow for selecting a grade.
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Define Application Requirement

High Wear Resistance
(e.g., Cutting, Milling)

High Impact Resistance
(e.g., Stamping, Cold Heading)

Balanced Properties
(e.g., General Purpose Tooling)

Select Fine or
Sub-micron Grain Size

Primary Need

Select Medium or
Coarse Grain Size

Primary Need

Result: High Hardness Grade
(e.g., QF0301B, Fine Grain 6% Co)

Leans toward Wear Resistance

Result: High Toughness Grade
(e.g., High Impact 20% Co)

Leans toward Impact

Select Low Cobalt Binder
(<10% Co)

Select High Cobalt Binder
(>15% Co)

Click to download full resolution via product page

Caption: Workflow for selecting a tungsten carbide grade.

Conclusion
The selection of a tungsten carbide grade is a critical decision that directly impacts the

performance, longevity, and reliability of components used in high-demand applications. While

Grade QF0301B, with its sub-micron grain structure and 10% cobalt binder, offers an excellent

combination of high wear resistance and good strength, alternative grades may be better suited

for tasks requiring extreme toughness or specialized characteristics. By understanding the

fundamental trade-offs between hardness and toughness—driven by grain size and binder
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content—and utilizing standardized test data, researchers and professionals can make

informed decisions to optimize their material selection for any given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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